Cas no 832112-48-8 (1,2,4,5-Tetrazine, 1,2-dihydro-3-phenyl-)

• Product Name: 1,2,4,5-Tetrazine, 1,2-dihydro-3-phenyl-
• CAS No: 832112-48-8
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 676230
• PubChem ID: 71416033
• Update Time: 2025-04-19

1,2,4,5-Tetrazine, 1,2-dihydro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrazine, 1,2-dihydro-3-phenyl-
• 3-phenyl-1,4-dihydro-1,2,4,5-tetrazine
• 832112-48-8
• SCHEMBL13978224
• DTXSID60835436

• Inchi： 1S/C8H8N4/c1-2-4-7(5-3-1)8-11-9-6-10-12-8/h1-6H,(H,9,10)(H,11,12)
• InChI Key： QMOBTWKKNMWQIX-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NNC=N1

Computed Properties

• Exact Mass: 160.074896272g/mol
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.8Ų